The use of the terms “acid” and “base”
Quarterly Reviews, Chemical Society Pub Date: DOI: 10.1039/QR9470100113
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